Cas no 2171238-28-9 (2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid)

• Product Name: 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid
• CAS No: 2171238-28-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5836622
• PubChem ID: 165553587
• Update Time: 2025-05-27

2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid
• 2171238-28-9
• EN300-1480614
• 2-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]benzoic acid

• Inchi： 1S/C28H28N2O5/c1-3-17(2)25(26(31)29-24-15-9-8-14-22(24)27(32)33)30-28(34)35-16-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-15,17,23,25H,3,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t17-,25-/m0/s1
• InChI Key： GOSCMVHPVLPLBZ-GKVSMKOHSA-N
• SMILES： O(C(N[C@H](C(NC1C=CC=CC=1C(=O)O)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid

Introduction to 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic Acid (CAS No. 2171238-28-9)

2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid (CAS No. 2171238-28-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted benzoic acid moiety. The Fmoc group is widely used in peptide synthesis for the protection of amino groups, while the benzoic acid moiety imparts unique chemical and biological properties.

The synthesis of 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid involves multiple steps, including the formation of the Fmoc-protected amino acid derivative and subsequent coupling with a substituted benzoic acid. The stereochemistry of the compound, particularly the (2S,3S) configuration, plays a crucial role in its biological activity and selectivity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In the context of medicinal chemistry, 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid has been explored for its potential therapeutic applications. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit specific proteases, which are implicated in conditions such as cancer and neurodegenerative diseases.

The pharmacological profile of 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid has been extensively evaluated through in vitro and in vivo studies. In cell-based assays, the compound has shown high potency and selectivity towards its target proteins. Additionally, animal models have provided valuable insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies have highlighted the compound's favorable drug-like characteristics, making it a promising candidate for further development.

The structural features of 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid also contribute to its stability and solubility. The Fmoc group provides protection against premature deprotection during synthesis and storage, while the benzoic acid moiety enhances aqueous solubility. These properties are crucial for ensuring the compound's effectiveness in both laboratory settings and potential clinical applications.

Recent developments in computational chemistry have further advanced our understanding of 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid. Molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into its conformational behavior and interactions with biological targets. These computational tools have been instrumental in optimizing the compound's structure for improved activity and reduced off-target effects.

In conclusion, 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobenzoic acid (CAS No. 2171238-28-9) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and favorable pharmacological properties make it a valuable tool for both academic research and pharmaceutical development. Ongoing studies continue to explore its potential therapeutic applications and optimize its use in various disease models.